Cas no 174560-99-7 ({1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol)

• Product Name: {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol
• CAS No: 174560-99-7
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 2166348
• Update Time: 2025-06-09

{1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• [1-(3,4-Dichloro-benzyl)-piperidin-3-yl]-methanol
• (1-(3,4-Dichlorobenzyl)piperidin-3-yl)methanol
• [1-(3,4-Dichlorobenzyl)piperidin-3-yl]methanol
• SBB074614
• {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol
• {1-[(3,4-dichlorophenyl)methyl]-3-piperidyl}methan-1-ol

• Inchi： 1S/C13H17Cl2NO/c14-12-4-3-10(6-13(12)15)7-16-5-1-2-11(8-16)9-17/h3-4,6,11,17H,1-2,5,7-9H2
• InChI Key： DSMFHKZBPHLJGD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCCC(CO)C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 23.5

Additional information on {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol

Recent Advances in the Study of {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol (CAS: 174560-99-7)

In recent years, the compound {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol (CAS: 174560-99-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and dichlorophenyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of research has been the exploration of its mechanism of action. Recent findings suggest that {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol exhibits selective binding affinity towards certain neurotransmitter receptors, particularly those involved in the modulation of pain and inflammation. This has led to its investigation as a potential analgesic or anti-inflammatory agent. In vitro and in vivo studies have demonstrated its efficacy in reducing inflammatory markers and pain responses in animal models, with minimal adverse effects.

The synthetic chemistry community has also made strides in optimizing the production of this compound. A novel, high-yield synthesis route for {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol has been reported, which utilizes a catalytic asymmetric reduction step to achieve enantiomeric purity. This advancement is critical for ensuring the consistency and scalability of the compound for further preclinical and clinical studies.

In addition to its therapeutic potential, researchers have investigated the pharmacokinetic profile of {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, with good bioavailability and a half-life conducive to once-daily dosing. These properties make it a viable candidate for further development as an oral therapeutic agent.

Another exciting development is the exploration of its derivatives. Structural modifications of the parent compound have yielded analogs with enhanced potency and selectivity. For instance, the introduction of fluorinated groups at specific positions has been shown to improve metabolic stability and receptor binding affinity. These findings open new avenues for the design of next-generation therapeutics based on this chemical scaffold.

Despite these promising results, challenges remain. The precise molecular targets of {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol are still under investigation, and further studies are needed to fully understand its off-target effects and long-term safety profile. Additionally, the compound's solubility and formulation stability present hurdles that must be addressed to facilitate its transition into clinical trials.

In conclusion, {1-[(3,4-dichlorophenyl)methyl]piperidin-3-yl}methanol (CAS: 174560-99-7) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological properties position it as a potential candidate for the treatment of pain and inflammatory disorders. Continued research efforts will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.